Cas no 7372-88-5 (4-Methyldibenzothiophene)

• Product Name: 4-Methyldibenzothiophene
• CAS No: 7372-88-5
• MF: C₁₃H₁₀S
• MW: 198.283502101898
• MDL: MFCD00216258
• CID: 574520
• PubChem ID: 24873091
• Update Time: 2025-04-19

4-Methyldibenzothiophene Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,4-methyl-
• 4-Methyldibenzothiophene
• 4-methyl-DBT
• 4-Methyldibenzo[b,d]thiophene
• 4-methyldibenzothiophen
• 4-methyl-dibenzothiophene
• 4-methyldibezothiophene
• Dibenzothiophene,4-methyl
• 4-MDBT
• SCHEMBL731864
• NS00076520
• DTXSID00880809
• 4-Methyldibenzo[b,d]thiophene #
• 6-methyl-8-thiatricyclo[7.4.0.0^{2,7}]trideca-1(13),2,4,6,9,11-hexaene
• Dibenzothiophene, 4-methyl-
• E85522
• 6-METHYL-8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
• Dibenzothiophene, 4-methyl-;
• BIDD:GT0744
• NICUQYHIOMMFGV-UHFFFAOYSA-N
• 4-Methyldibenzothiophene, 96%
• dibenzo[b,d]thiophene, 4-methyl-
• MFCD00216258
• AS-59813
• A866037
• 4-methyldibenzo[b]thiophene
• 7372-88-5
• Dibenzothiophene, 1-methyl-
• InChI=1/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H
• CHEBI:173983
• AKOS015889080
• FT-0694726
• 4-MDBT; 4-Methyldibenzo[b,d]thiophene

• MDL： MFCD00216258
• Inchi： 1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3
• InChI Key： NICUQYHIOMMFGV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: solid
• Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64-68 °C (lit.)
• Boiling Point: 298 °C(lit.)
• Flash Point: 122.6±5.5 ºC,
• Refractive Index: 1.6170 (estimate)
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• PSA: 28.24000
• LogP: 4.36290
• Solubility: Not determined

4-Methyldibenzothiophene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes